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Compound of Interest

Compound Name: Pyrromethene 546

Cat. No.: B183774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of Pyrromethene 546, a highly versatile fluorescent dye. Known for its exceptional

photophysical characteristics, this compound is a valuable tool in a wide range of research and

development applications, particularly in cellular imaging and laser technologies.

Core Molecular Properties
Pyrromethene 546, also widely known by its synonym BODIPY 493/503, is a synthetic organic

compound belonging to the boron-dipyrromethene (BODIPY) class of fluorophores.[1] Its rigid,

planar structure contributes to its characteristic sharp absorption and emission peaks and high

fluorescence quantum yield.
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Property Value Reference(s)

Molecular Weight 262.11 g/mol [1][2]

Molecular Formula C₁₄H₁₇BF₂N₂ [1][2]

IUPAC Name

4,4-Difluoro-1,3,5,7,8-

pentamethyl-4-bora-3a,4a-

diaza-s-indacene

[2]

CAS Number 121207-31-6 [1][3]

Synonyms PM546, BODIPY 493/503 [1][2]

Melting Point 259-261 °C [3]

Appearance Crystalline solid

Solubility

Soluble in many organic

solvents such as methanol,

ethanol, p-dioxane, and DMF.

[3] Insoluble in water.

[3]

Spectroscopic and Photophysical Properties
Pyrromethene 546 is distinguished by its strong absorption in the blue-green region of the

visible spectrum and its intense green fluorescence. These properties are relatively insensitive

to solvent polarity, a key advantage of the BODIPY class of dyes.
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Parameter Solvent Value Reference(s)

Absorption Maximum

(λabs)
Methanol 493 nm [3]

Emission Maximum

(λem)
Methanol 519 nm [3]

Molar Extinction

Coefficient (ε)
Methanol 7.9 x 10⁴ L·mol⁻¹·cm⁻¹ [3]

Fluorescence

Quantum Yield (Φf)
Methanol 0.99 [3]

Absorption Maximum

(λabs)
p-Dioxane 492 nm [3]

Absorption Maximum

(λabs)
Ethanol 492 nm [3]

Experimental Protocols
Representative Synthesis of Pyrromethene 546
The synthesis of Pyrromethene 546, like other BODIPY dyes, generally involves a three-step,

one-pot procedure: (1) acid-catalyzed condensation of a pyrrole derivative, (2) oxidation of the

resulting dipyrromethane, and (3) complexation with boron trifluoride. While a specific protocol

for the meso-methyl substituted Pyrromethene 546 is not detailed in a single source, the

following is a representative protocol based on established methods for analogous BODIPY

dyes.

Materials:

2,4-Dimethylpyrrole

Acetyl chloride

Anhydrous Dichloromethane (DCM)

Trifluoroacetic acid (TFA)
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2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or p-Chloranil

Triethylamine (TEA) or N,N-Diisopropylethylamine (DIEA)

Boron trifluoride diethyl etherate (BF₃·OEt₂)

Silica Gel for column chromatography

Procedure:

Condensation: Dissolve 2,4-dimethylpyrrole (2 equivalents) in anhydrous DCM under an

inert atmosphere (e.g., Nitrogen or Argon). Add acetyl chloride (1 equivalent) to the solution.

Add a catalytic amount of TFA (a few drops) and stir the mixture at room temperature.

Monitor the reaction by Thin Layer Chromatography (TLC) until the starting materials are

consumed.

Oxidation: To the reaction mixture, add a solution of DDQ (1 equivalent) in anhydrous DCM.

Stir for 15-30 minutes. The color of the solution should darken, indicating the formation of the

dipyrromethene.

Boron Complexation: Cool the mixture in an ice bath. Carefully add TEA or DIEA (5-10

equivalents) to neutralize the acid and act as a base for the complexation. Slowly add

BF₃·OEt₂ (5-10 equivalents) dropwise. The solution will typically undergo a significant color

change to a bright fluorescent color.

Work-up and Purification: Allow the reaction to warm to room temperature and stir for

another 1-2 hours. Wash the reaction mixture with water and then with brine. Dry the organic

layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced

pressure. Purify the crude product by silica gel column chromatography to yield

Pyrromethene 546 as a crystalline solid.
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Synthesis Workflow for Pyrromethene 546
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Representative synthesis workflow for Pyrromethene 546.
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Staining of Neutral Lipid Droplets in Live Cells
Pyrromethene 546 (as BODIPY 493/503) is a lipophilic dye that is highly fluorescent in

nonpolar environments, making it an excellent stain for neutral lipid droplets within live cells.

Materials:

BODIPY 493/503 stock solution (e.g., 1 mg/mL in DMSO)

Phosphate-buffered saline (PBS)

Complete cell culture medium

Cells cultured on coverslips or in imaging dishes

Procedure:

Prepare Staining Solution: Prepare a working solution of BODIPY 493/503 at a final

concentration of 1-2 µM in pre-warmed complete cell culture medium. For example, add 1-2

µL of a 1 mg/mL stock solution to 1 mL of medium. Vortex vigorously to ensure the

hydrophobic dye is well-dispersed.

Cell Preparation: Remove the culture medium from the cells. Wash the cells once with warm

PBS.

Staining: Add the BODIPY 493/503 working solution to the cells and incubate for 15-30

minutes at 37°C, protected from light.

Washing: Remove the staining solution and wash the cells two to three times with warm PBS

to remove excess dye.

Imaging: Add fresh culture medium or a suitable imaging buffer to the cells. Image

immediately using a fluorescence microscope with appropriate filter sets (e.g., excitation

around 488 nm, emission around 520 nm). Lipid droplets will appear as bright green

fluorescent puncta.
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Live Cell Lipid Droplet Staining Workflow

Culture Cells on Coverslips

Wash with PBS

Incubate cells with stain
(15-30 min, 37°C, dark)

Prepare 1-2 µM BODIPY 493/503
in warm medium

Wash 2-3 times
with PBS

Image with Fluorescence Microscope
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Experimental workflow for staining lipid droplets in live cells.

Applications in Research and Drug Development
Fluorescent Imaging Agent
The primary application of Pyrromethene 546 in life sciences is as a fluorescent stain. Its

specificity for neutral lipids makes it an indispensable tool for studying cellular processes

involving lipid metabolism, such as steatosis, lipid storage diseases, and the dynamics of lipid

droplets in response to various stimuli. In drug development, it can be used in high-content

screening assays to assess the effects of compounds on lipid accumulation or mobilization.

Laser Dye
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Pyrromethene 546 is a highly efficient and photostable laser dye, exhibiting strong laser

performance in the green-yellow region of the spectrum. It can be used in both liquid and solid-

state dye lasers.

Pump Source Solvent/Matrix
Lasing
Wavelength
(Max)

Conversion
Efficiency

Reference(s)

Flashlamp Methanol 542 nm 28.7% (slope) [3]

Flashlamp
Acrylic

Copolymer
546 nm 25.7% (slope) [3]

N₂ Laser p-Dioxane 550 nm 22% [3]

Argon Ion NMP/EPH (1/9) 526 nm 5.5% [3]

Role in Signaling Pathway Analysis
Pyrromethene 546 is not a direct participant in biological signaling cascades. Instead, it serves

as a powerful visualization tool to study the downstream consequences of signaling events.

Many signaling pathways, such as those involved in metabolic regulation (e.g., insulin

signaling) or cellular stress, culminate in changes in lipid metabolism and the formation or

breakdown of lipid droplets. By enabling the quantification and visualization of these lipid

stores, Pyrromethene 546 allows researchers to indirectly probe the activity of these

pathways.
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Role of Pyrromethene 546 in Signaling Analysis
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Pyrromethene 546 as a tool for studying signaling outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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